Cas no 1609395-30-3 (1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride)

• Product Name: 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride
• CAS No: 1609395-30-3
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 4608120
• Update Time: 2025-06-07

1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride
• 1-methyl-2,5-dihydropyrrole-2-carboxylic acid;hydrochloride

• Inchi： 1S/C6H9NO2.ClH/c1-7-4-2-3-5(7)6(8)9;/h2-3,5H,4H2,1H3,(H,8,9);1H
• InChI Key： UQHUTWKCVKDSTE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CCN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride

Introduction to 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 1609395-30-3)

1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 1609395-30-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrole ring structure and carboxylic acid functionality, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its biological and pharmacological studies.

The chemical structure of 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride is defined by a five-membered pyrrole ring with a methyl group at the 1-position and a carboxylic acid group at the 2-position. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. The compound's molecular formula is C6H9NO2·HCl, and its molecular weight is approximately 158.60 g/mol.

In terms of physical properties, 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride is a white crystalline solid with a melting point ranging from 175°C to 178°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol. These properties make it an ideal candidate for various analytical techniques and biological studies.

The synthesis of 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride can be achieved through several routes. One common method involves the cyclization of an appropriate precursor followed by functional group modifications. For instance, the reaction of a suitably substituted acrylonitrile with an amine can yield an intermediate that can be further transformed into the desired pyrrole derivative. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as those utilizing microwave-assisted reactions or catalytic systems.

In the realm of medicinal chemistry, 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride has been investigated for its potential therapeutic applications. Studies have shown that compounds with similar pyrrole ring structures exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways.

The pharmacological profile of 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride has been explored in both in vitro and in vivo models. In vitro assays have revealed that the compound can effectively modulate key signaling pathways associated with cell proliferation and apoptosis. Additionally, preliminary animal studies have indicated that it may have potential as a lead compound for the development of new drugs targeting neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride in human subjects. These trials are designed to assess its pharmacokinetic properties, dose-response relationships, and potential side effects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

Beyond its therapeutic applications, 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride has also found use in other areas of scientific research. For instance, it serves as a valuable tool in chemical biology for probing specific biological processes and interactions. Its unique structural features make it an excellent ligand for studying protein-ligand interactions using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, 1-Methyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 1609395-30-3) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation into its biological activities and therapeutic applications. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.